Cas no 99404-73-6 (Benzenamine, 2-[(4-methylphenyl)azo]-)

• Product Name: Benzenamine, 2-[(4-methylphenyl)azo]-
• CAS No: 99404-73-6
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 750238
• PubChem ID: 3501222
• Update Time: 2025-04-19

Benzenamine, 2-[(4-methylphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(4-methylphenyl)azo]-
• 2-[(4-methylphenyl)diazenyl]aniline
• DTXSID10393091
• 4-mono-methyl amino-azobenzene
• 99404-73-6

• Inchi： 1S/C13H13N3/c1-10-6-8-11(9-7-10)15-16-13-5-3-2-4-12(13)14/h2-9H,14H2,1H3/b16-15+
• InChI Key： KJNWARLWTLTPFA-FOCLMDBBSA-N
• SMILES： N(/C1C=CC(C)=CC=1)=N\C1C=CC=CC=1N

Computed Properties

• Exact Mass: 211.110947427g/mol
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.7Ų